Cas no 6063-50-9 (N-Benzyl-2,2-dichloroacetamide)

• Product Name: N-Benzyl-2,2-dichloroacetamide
• CAS No: 6063-50-9
• MF: C₉H₉Cl₂NO
• MW: 218.079860448837
• MDL: MFCD01124802
• CID: 1620736
• PubChem ID: 242718
• Update Time: 2025-06-15

N-Benzyl-2,2-dichloroacetamide Chemical and Physical Properties

Names and Identifiers

• 7-{[cyclohexyl(methyl)amino]methyl}-5-(methoxymethyl)quinolin-8-ol
• 5-(Methoxymethyl)-7-[(N-cyclohexyl-N-methylamino)methyl]quinolin-8-ol
• 7-([Cyclohexyl(methyl)amino]methyl)-5-(methoxymethyl)-8-quinolinol
• 7-[(Cyclohexyl-methyl-amino)-methyl]-5-methoxymethyl-quinolin-8-ol
• EN300-83841
• 6063-50-9
• SR-01000205301-1
• N-Benzyl-2,2-dichloroethanimidic acid
• N-benzyl-2,2-dichloroacetamide
• DTXSID30976062
• 7-[(cyclohexyl-methyl-amino)methyl]-5-(methoxymethyl)quinolin-8-ol
• N-Benzyldichloroacetamide
• 2,2-Dichloro-N-(phenylmethyl)acetamide; NSC 51583
• NSC51583
• STK016772
• Cambridge id 5333881
• NSC-51583
• CS-0262817
• SCHEMBL8073195
• AKOS003268671
• SR-01000205301
• G35516
• N-Benzyl-2,2-dichloroacetamide

• MDL： MFCD01124802
• Inchi： 1S/C9H9Cl2NO/c10-8(11)9(13)12-6-7-4-2-1-3-5-7/h1-5,8H,6H2,(H,12,13)
• InChI Key： FVSBKXQDYFGZIC-UHFFFAOYSA-N
• SMILES： ClC(C(NCC1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 314.19958
• Monoisotopic Mass: 217.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 45.59

Additional information on N-Benzyl-2,2-dichloroacetamide

Comprehensive Guide to N-Benzyl-2,2-dichloroacetamide (CAS No. 6063-50-9): Properties, Applications, and Industry Insights

N-Benzyl-2,2-dichloroacetamide (CAS 6063-50-9) is a specialized organic compound gaining attention in pharmaceutical intermediates and agrochemical research. With the molecular formula C₉H₉Cl₂NO, this chlorinated acetamide derivative features a benzyl group attached to a dichloroacetamide backbone, offering unique reactivity for cross-coupling reactions and heterocyclic synthesis. Recent PubMed studies highlight its potential as a building block for bioactive molecules, aligning with the growing demand for sustainable chemical synthesis methods.

The compound's crystal structure and hydrogen bonding patterns were characterized through X-ray diffraction (Journal of Molecular Structure, 2023), revealing insights into its molecular interactions. Industrial applications leverage its stability under Grignard reaction conditions, making it valuable for producing high-purity specialty chemicals. Environmental considerations drive innovation in green chemistry approaches for its synthesis, responding to ESG-focused market trends.

Analytical methods for N-Benzyl-2,2-dichloroacetamide quantification include HPLC-UV (reverse phase C18 column) and GC-MS, with detection limits below 0.1 ppm. Regulatory compliance follows REACH guidelines, while storage recommendations emphasize protection from moisture (keep desiccated at 2-8°C). The compound's structure-activity relationship (SAR) is being explored for crop protection formulations, particularly in systemic acquired resistance (SAR) inducers.

Emerging research examines its role in metal-organic frameworks (MOFs) for catalytic applications. Patent analysis shows increasing filings (2020-2023) for N-substituted dichloroacetamides in electronic materials. Quality standards require ≥98% purity (confirmed by NMR spectroscopy), with residual solvent limits meeting ICH Q3C guidelines. Thermal stability studies (DSC/TGA) indicate decomposition above 210°C, informing process safety parameters.

Supply chain dynamics show regional production concentrated in GMP-certified facilities with ISO 9001 compliance. Market projections (2024-2029) anticipate 6.2% CAGR growth for halogenated acetamide derivatives, driven by demand in precision agriculture and bioconjugation chemistry. Technical bulletins recommend handling with nitrile gloves and chemical goggles, though the compound is not classified under GHS hazard categories.

Recent advances in continuous flow chemistry demonstrate improved yields (up to 87%) for 6063-50-9 synthesis versus batch methods. Comparative studies with N-alkyl dichloroacetamides reveal enhanced electrophilic reactivity due to benzyl substitution. The compound's logP value (2.1) suggests moderate lipophilicity, relevant for formulation development in crop science applications.

Quality control protocols specify Karl Fischer titration for moisture content (<0.5%) and heavy metal screening by ICP-MS. The IR spectrum shows characteristic amide I band at 1650 cm^-1 and C-Cl stretch at 750 cm^-1. Process optimization studies focus on atom economy improvements and catalytic amidation techniques to reduce dichloroacetyl chloride usage.

In formulation science, N-Benzyl-2,2-dichloroacetamide demonstrates compatibility with common agricultural adjuvants like alkyl polyglucosides. Stability studies under accelerated aging conditions (40°C/75% RH) show <5% degradation over 6 months. Emerging applications include its use as a radical precursor in photoredox catalysis, particularly for C-N bond formation reactions.

The compound's structure-property relationships are being modeled using computational chemistry tools (DFT calculations) to predict novel derivatives. Industry white papers highlight its advantages over non-halogenated analogs in certain multi-step syntheses. Current Good Manufacturing Practice (cGMP) guidelines for pharmaceutical-grade material specify stringent control of genotoxic impurities below 1 ppm.

Environmental fate studies indicate aerobic soil degradation half-life of 28 days (OECD 307), with no bioaccumulation potential (log Kow <3). Process analytical technology (PAT) implementations enable real-time monitoring of reaction completion during production. The compound's chiral purity is maintained through controlled crystallization conditions, important for asymmetric synthesis applications.